Cas no 2109252-91-5 (1-3-(pyridin-4-yloxy)-8-azabicyclo3.2.1octan-8-yl-3-4-(trifluoromethyl)phenylpropan-1-one)

• Product Name: 1-3-(pyridin-4-yloxy)-8-azabicyclo3.2.1octan-8-yl-3-4-(trifluoromethyl)phenylpropan-1-one
• CAS No: 2109252-91-5
• MF: C₂₂H₂₃F₃N₂O₂
• MW: 404.425436258316
• CID: 5973810
• PubChem ID: 119103758
• Update Time: 2025-06-14

1-3-(pyridin-4-yloxy)-8-azabicyclo3.2.1octan-8-yl-3-4-(trifluoromethyl)phenylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-3-(pyridin-4-yloxy)-8-azabicyclo3.2.1octan-8-yl-3-4-(trifluoromethyl)phenylpropan-1-one
• 1-[3-(pyridin-4-yloxy)-8-azabicyclo[3.2.1]octan-8-yl]-3-[4-(trifluoromethyl)phenyl]propan-1-one
• F6549-9065
• AKOS026696580
• 1-((1R,5S)-3-(pyridin-4-yloxy)-8-azabicyclo[3.2.1]octan-8-yl)-3-(4-(trifluoromethyl)phenyl)propan-1-one
• 2109252-91-5
• 1-(3-pyridin-4-yloxy-8-azabicyclo[3.2.1]octan-8-yl)-3-[4-(trifluoromethyl)phenyl]propan-1-one

• Inchi： 1S/C22H23F3N2O2/c23-22(24,25)16-4-1-15(2-5-16)3-8-21(28)27-17-6-7-18(27)14-20(13-17)29-19-9-11-26-12-10-19/h1-2,4-5,9-12,17-18,20H,3,6-8,13-14H2
• InChI Key： AJBGOKXCZFHCAV-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)CCC(N1C2CC(CC1CC2)OC1C=CN=CC=1)=O)(F)F

Computed Properties

• Exact Mass: 404.17116247g/mol
• Monoisotopic Mass: 404.17116247g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 543
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 42.4Ų

Additional information on 1-3-(pyridin-4-yloxy)-8-azabicyclo3.2.1octan-8-yl-3-4-(trifluoromethyl)phenylpropan-1-one

Research Brief on 1-3-(pyridin-4-yloxy)-8-azabicyclo[3.2.1]octan-8-yl-3-4-(trifluoromethyl)phenylpropan-1-one (CAS: 2109252-91-5)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of novel small molecules targeting specific biological pathways. Among these, the compound 1-3-(pyridin-4-yloxy)-8-azabicyclo[3.2.1]octan-8-yl-3-4-(trifluoromethyl)phenylpropan-1-one (CAS: 2109252-91-5) has emerged as a promising candidate due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and preclinical evaluations.

The compound, characterized by its bicyclic structure and trifluoromethylphenyl moiety, has been investigated for its role as a modulator of key signaling pathways. Recent studies indicate its high affinity for specific protein targets, particularly those involved in inflammatory and oncogenic processes. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in inhibiting the activity of certain kinases, suggesting potential applications in oncology and autoimmune diseases.

Synthetic routes for 1-3-(pyridin-4-yloxy)-8-azabicyclo[3.2.1]octan-8-yl-3-4-(trifluoromethyl)phenylpropan-1-one have been optimized to improve yield and purity. Researchers have employed multi-step organic synthesis, including palladium-catalyzed cross-coupling reactions, to achieve the desired stereochemistry and functional group compatibility. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) have been instrumental in confirming the compound's structural integrity.

Preclinical evaluations have provided insights into the compound's pharmacokinetic and pharmacodynamic properties. In vitro assays using human cell lines have shown promising results, with IC50 values in the nanomolar range for specific targets. Additionally, in vivo studies in murine models have demonstrated favorable bioavailability and tissue distribution profiles, although further optimization may be required to mitigate potential off-target effects.

Future research directions for this compound include exploring its therapeutic potential in combination therapies and investigating its safety profile in advanced animal models. The integration of computational modeling and structure-activity relationship (SAR) studies is expected to further refine its biological activity and selectivity. As the compound progresses through the drug development pipeline, it holds significant promise for addressing unmet medical needs in various disease areas.